![molecular formula C23H26N4O3 B2751979 2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide CAS No. 946273-08-1](/img/structure/B2751979.png)
2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide is a useful research compound. Its molecular formula is C23H26N4O3 and its molecular weight is 406.486. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
A study explored the design, synthesis, and in vitro cytotoxic activity of acetamide derivatives, aiming to find new anticancer agents. By attaching different aryloxy groups to the pyrimidine ring, one compound demonstrated appreciable cancer cell growth inhibition against eight cancer cell lines, indicating its potential as an anticancer agent (Al-Sanea et al., 2020).
Comparative Metabolism in Herbicides
Another study investigated the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes. This research provides insights into the metabolic pathways involved in the detoxification or activation of these compounds, which is crucial for understanding their safety and environmental impact (Coleman et al., 2000).
Anti-Inflammatory and Analgesic Agents
Research on novel benzodifuranyl derivatives derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showed that these compounds exhibit significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory effects. This highlights the potential of these derivatives in developing new therapeutics for inflammation and pain management (Abu‐Hashem et al., 2020).
Imaging of the Translocator Protein with PET
In the field of radiopharmacy, a study on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, showcases the application of acetamide derivatives in the development of diagnostic tools for neurological and inflammatory diseases (Dollé et al., 2008).
Adenosine A3 Receptor Antagonists
Research into the modulation of the adenosine A3 receptor antagonistic profile through methoxyphenyl substitution on the acetamide scaffold revealed novel ligands with excellent potency and selectivity. This suggests potential applications in treating conditions associated with adenosine A3 receptor activity, such as inflammatory diseases and cancer (Yaziji et al., 2013).
properties
IUPAC Name |
2-(4-methoxyphenyl)-N-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O3/c1-4-13-30-23-15-21(24-16(2)25-23)26-18-7-9-19(10-8-18)27-22(28)14-17-5-11-20(29-3)12-6-17/h5-12,15H,4,13-14H2,1-3H3,(H,27,28)(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZKRQNMWGMGVPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxyphenyl)-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.